Cas no 1805385-95-8 (Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805385-95-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4859569
• Update Time: 2025-06-27

Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-7(16)3-6-8(11)9(12)5(4-15-6)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： MCYUCGRFWUFYAN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CN=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate

Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate, with the CAS number 1805385-95-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group, along with an ethyl acetate moiety. These functional groups confer the compound with distinctive chemical properties, making it a valuable component in various research and industrial applications.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates specific reactivity patterns. The bromine and chlorine substituents introduce electron-withdrawing effects, which enhance the electrophilicity of the pyridine nitrogen. This characteristic is particularly advantageous in reactions involving nucleophilic attack, such as those in organic synthesis. The difluoromethyl group further modulates the electronic environment of the molecule, adding another layer of complexity to its reactivity.

Recent studies have highlighted the potential of Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of high-performance polymers and optoelectronic devices. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for creating materials with tailored properties, such as enhanced thermal stability and mechanical strength.

In addition to its material science applications, Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug design. Recent findings suggest that the compound may exhibit bioactivity against certain enzymes or receptors, potentially leading to novel therapeutic agents.

The synthesis of Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate involves a multi-step process that requires precise control over reaction conditions. Key steps include the bromination and chlorination of the pyridine ring, followed by the introduction of the difluoromethyl group and the ethyl acetate moiety. These steps are typically carried out using advanced synthetic techniques, such as electrophilic substitution and nucleophilic acylation.

From an environmental perspective, understanding the behavior of Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate in natural systems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, though its persistence in certain environments remains a topic of ongoing research. Regulatory agencies are increasingly focusing on assessing the ecological impact of such compounds to ensure their safe use and disposal.

In conclusion, Ethyl 3-bromo-4-chloro-5-(difluoromethyl)pyridine-2-acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers and industries alike. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.